Cas no 1989-53-3 (2,6-Dimethoxybenzoyl chloride)

• Product Name: 2,6-Dimethoxybenzoyl chloride
• CAS No: 1989-53-3
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• MDL: MFCD00000665
• CID: 42265
• PubChem ID: 24855740
• Update Time: 2025-08-05

2,6-Dimethoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethoxybenzoyl chloride
• 2,5-DIHYDROXYTOLUENE
• 2,6-dimethoxybenzoic acid chloride
• 2,6-Dimethoxy-benzoylchlorid
• 2,6-dimethoxylbenzoyl chloride
• Benzoyl chloride,2,6-dimethoxy
• Benzoyl chloride, 2,6-dimethoxy-
• 2,6-Dimethoxybenzoylchloride
• AKOS BBS-00003917
• 2,6-Dimethoxybenzoyl chloride,95%
• 2,6-Dimethoxybenzoyl chloride, 98+%
• 2,6-DIMETHOXYBENZOYL CHLORIDE, TECH., 80%
• 2,6-DiMethoxybenzoyl chloride 80%, technical grade
• AMY14508
• W-107663
• 2,6-Dimethoxybenzoyl chloride, tech grade
• DTXSID1062099
• 2,6-Dimethoxy-benzoyl chloride
• STR03400
• FT-0633955
• 9VD6YG0B0C
• 2,6dimethoxybenzoyl chloride
• 2,6-dimethoxy benzoyl chloride
• SCHEMBL104667
• 2,6-Dimethoxybenzoyl chloride, 80%, technical grade
• InChI=1/C9H9ClO3/c1-12-6-4-3-5-7(13-2)8(6)9(10)11/h3-5H,1-2H
• F0001-0708
• UNII-9VD6YG0B0C
• AKOS000276273
• NS00026475
• 1989-53-3
• EINECS 217-868-3
• paragos 460033;2,6-dimethoxybenzoyl chloride;
• DB-045023
• FD164937
• 217-868-3
• DTXCID0036180

• MDL： MFCD00000665
• Inchi： 1S/C9H9ClO3/c1-12-6-4-3-5-7(13-2)8(6)9(10)11/h3-5H,1-2H3
• InChI Key： NDXRPDJVAUCBOH-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC=CC=1OC)OC)=O
• BRN： 881245

Computed Properties

• Exact Mass: 200.02400
• Monoisotopic Mass: 200.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Color/Form: solid
• Density: 1.224
• Melting Point: 64-66 °C (lit.)
• Boiling Point: 306.7 °C at 760 mmHg
• Flash Point: 134.1 °C
• Refractive Index: 1.52
• PSA: 35.53000
• LogP: 2.08280
• Sensitiveness: Moisture Sensitive

2,6-Dimethoxybenzoyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S28-S36/37/39-S45
• Hazardous Material Identification：
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers to avoid corrosive substances.
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8
• Packing Group：II
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2,6-Dimethoxybenzoyl chloride

2,6-Dimethoxybenzoyl Chloride (CAS No. 1989-53-3): An Overview and Recent Developments

2,6-Dimethoxybenzoyl chloride (CAS No. 1989-53-3) is a versatile organic compound that has gained significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique chemical structure, which includes a benzoyl chloride moiety substituted with two methoxy groups at the 2 and 6 positions. The combination of these functional groups imparts specific reactivity and solubility properties that make it a valuable reagent in various synthetic processes.

The chemical formula of 2,6-dimethoxybenzoyl chloride is C₉H₈O₄Cl, and it typically appears as a colorless to pale yellow liquid. Its molecular weight is 199.61 g/mol, and it has a boiling point of approximately 240°C at 760 mmHg. The compound is highly reactive due to the presence of the acyl chloride functional group, which readily undergoes nucleophilic acyl substitution reactions to form amides, esters, and other derivatives.

In recent years, 2,6-dimethoxybenzoyl chloride has been extensively studied for its applications in the synthesis of complex organic molecules and pharmaceutical intermediates. One notable area of research involves its use in the preparation of bioactive compounds with potential therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of novel 2,6-dimethoxybenzoyl derivatives with potent anti-inflammatory and anti-cancer activities. These compounds were found to inhibit key enzymes involved in inflammatory pathways and tumor growth, making them promising candidates for further drug development.

Beyond pharmaceutical applications, 2,6-dimethoxybenzoyl chloride has also found utility in materials science. Researchers at the University of California, Berkeley, have explored its use in the synthesis of advanced polymers with enhanced mechanical and thermal properties. By incorporating 2,6-dimethoxybenzoyl chloride into polymer chains, they were able to create materials with improved strength and stability, which could have applications in fields such as aerospace engineering and electronics.

The synthetic versatility of 2,6-dimethoxybenzoyl chloride is further highlighted by its role in the development of new catalysts and ligands for asymmetric synthesis. A recent study published in the Journal of Catalysis demonstrated that 2,6-dimethoxybenzoyl chloride-derived ligands could significantly enhance the enantioselectivity of palladium-catalyzed reactions. This finding has important implications for the efficient production of chiral molecules used in pharmaceuticals and fine chemicals.

In addition to its synthetic applications, 2,6-dimethoxybenzoyl chloride has been investigated for its environmental impact and safety profile. A comprehensive review published in Environmental Science & Technology in 2020 evaluated the biodegradability and toxicity of various acyl chlorides, including 2,6-dimethoxybenzoyl chloride. The study concluded that while these compounds are generally considered safe for industrial use under controlled conditions, proper handling and disposal practices are essential to minimize environmental risks.

The ongoing research into 2,6-dimethoxybenzoyl chloride underscores its importance as a key reagent in modern chemistry. Its unique chemical properties make it an indispensable tool for chemists working on complex synthetic challenges across multiple disciplines. As new applications continue to emerge, the demand for this compound is expected to grow, driving further innovation and scientific discovery.